Cas no 2692622-74-3 (Methyl 15-Oxo-9(Z),12(Z)-octadecadienoate)
Methyl 15-Oxo-9(Z),12(Z)-octadecadienoate Chemical and Physical Properties
Names and Identifiers
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- 9,12-Octadecadienoic acid, 15-oxo-, methyl ester, (9Z,12Z)-
- Methyl 15-Oxo-9(Z),12(Z)-octadecadienoate
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- Inchi: 1S/C19H32O3/c1-3-15-18(20)16-13-11-9-7-5-4-6-8-10-12-14-17-19(21)22-2/h5,7,11,13H,3-4,6,8-10,12,14-17H2,1-2H3/b7-5-,13-11-
- InChI Key: DCXHCGPXIZPWSI-DPTWWRMPSA-N
- SMILES: C(OC)(=O)CCCCCCC/C=C\C/C=C\CC(=O)CCC
Experimental Properties
- Density: 0.934±0.06 g/cm3(Predicted)
- Boiling Point: 417.9±40.0 °C(Predicted)
Methyl 15-Oxo-9(Z),12(Z)-octadecadienoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Larodan | 23-1825-39-100ug |
Methyl 15-Oxo-9(Z),12(Z)-octadecadienoate |
2692622-74-3 | >98% | 100ug |
€279.00 | 2023-09-19 | |
| Larodan | 23-1825-39-100g |
Methyl 15-Oxo-9(Z),12(Z)-octadecadienoate |
2692622-74-3 | >98% | 100g |
€279.00 | 2025-03-07 |
Methyl 15-Oxo-9(Z),12(Z)-octadecadienoate Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on Methyl 15-Oxo-9(Z),12(Z)-octadecadienoate
Comprehensive Overview of Methyl 15-Oxo-9(Z),12(Z)-octadecadienoate (CAS No. 2692622-74-3)
Methyl 15-Oxo-9(Z),12(Z)-octadecadienoate (CAS No. 2692622-74-3) is a specialized fatty acid derivative gaining attention in biochemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its methyl ester group and conjugated diene system, is increasingly studied for its role in lipid metabolism and signaling pathways. Researchers are particularly interested in its bioactive properties, which may influence inflammatory responses and cellular regulation.
The growing interest in Methyl 15-Oxo-9(Z),12(Z)-octadecadienoate aligns with current trends in precision medicine and nutraceuticals. Searches for "natural lipid derivatives" and "fatty acid signaling molecules" have surged, reflecting consumer demand for bioactive compounds with health benefits. Its Z-configuration double bonds at positions 9 and 12 are critical for its molecular interactions, making it a subject of computational chemistry studies and molecular docking simulations.
From a synthetic chemistry perspective, CAS No. 2692622-74-3 presents intriguing challenges in stereoselective synthesis. Recent publications highlight improved methods for conjugated linoleic acid derivatives, a category to which this compound belongs. Analytical techniques like LC-MS and NMR spectroscopy are essential for characterizing its purity and isomeric composition, topics frequently queried in scientific databases.
In material science applications, the amphiphilic nature of Methyl 15-Oxo-9(Z),12(Z)-octadecadienoate makes it valuable for designing biocompatible surfactants. This aligns with the green chemistry movement, where searches for "sustainable lipid-based materials" have increased by 120% year-over-year. Its potential in drug delivery systems is another hot topic, particularly regarding the enhancement of hydrophobic drug solubility.
The compound's stability profile under various pH conditions and thermal stress is frequently investigated, addressing common stability concerns in formulation development. Recent patents have explored its derivatives as flavor precursors, connecting to the food industry's interest in clean-label ingredients. Analytical method development for trace detection of such oxylipin derivatives remains an active research area.
Emerging studies suggest potential applications of Methyl 15-Oxo-9(Z),12(Z)-octadecadienoate in cosmeceuticals, particularly for skin barrier function modulation. This correlates with rising Google searches for "lipid-based skincare actives." Its structural similarity to jasmonate derivatives also opens possibilities in plant stress response research, another trending topic in agricultural biotechnology.
Quality control aspects of CAS No. 2692622-74-3 frequently appear in analytical chemistry forums, particularly regarding isomeric purity determination. The compound's UV absorption characteristics make it suitable for spectroscopic quantification methods, a technique often searched alongside "lipid quantification protocols." Regulatory considerations for such specialty chemicals remain a common query among industrial users.
Future research directions may explore the compound's epigenetic modulation potential and receptor binding affinities, areas generating significant academic interest. The development of synthetic analogs with enhanced bioavailability represents another promising avenue, connecting to pharmaceutical industry needs for improved drug-like properties in bioactive lipids.
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